Cas no 2287272-26-6 (6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid)

• Product Name: 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid
• CAS No: 2287272-26-6
• MF: C₂₃H₁₉NO₅S
• MW: 421.465665102005
• CID: 6291325
• PubChem ID: 165737463
• Update Time: 2025-10-28

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737298
• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid
• 2287272-26-6

• Inchi： 1S/C23H19NO5S/c25-21(26)19-17-10-5-11-28-22(17)30-20(19)24-23(27)29-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,18H,5,10-12H2,(H,24,27)(H,25,26)
• InChI Key： XVJREDOANSYKIH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1OCCC2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.09839388g/mol
• Monoisotopic Mass: 421.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 113Ų

Additional information on 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2287272-26-6, known as 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thienopyran framework with a fluorenylmethoxycarbonyl (Fmoc) group and a carboxylic acid moiety. The integration of these functional groups makes it a versatile building block for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The Fmoc group, which is commonly used as a protecting group in peptide synthesis, has been shown to enhance the stability and bioavailability of the compound when incorporated into drug molecules. Furthermore, the thienopyran ring system provides a rigid and aromatic framework that can be exploited for targeted drug delivery systems.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One notable approach involves the coupling of the Fmoc group with the thienopyran derivative through a series of carefully designed reactions. These methods not only ensure high yields but also maintain the integrity of the functional groups throughout the synthesis process.

The application of 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. For instance, studies have demonstrated its potential as a component in light-emitting diodes (LEDs) due to its ability to emit light upon excitation.

Moreover, this compound has been investigated for its role in catalysis. The presence of the carboxylic acid group allows for the formation of metal complexes that can act as catalysts in various organic transformations. Recent research has focused on optimizing these complexes to enhance their catalytic activity and selectivity.

In conclusion, 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2H,3H,4H-thieno[2,3-b]pyran-5-carboxylic acid is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.